Cas no 100076-56-0 (Urea, N-(3-ethylphenyl)-N'-(1-methylethyl)-)

• Product name: Urea, N-(3-ethylphenyl)-N'-(1-methylethyl)-
• CAS No: 100076-56-0
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 1124852

Urea, N-(3-ethylphenyl)-N'-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(3-ethylphenyl)-N'-(1-methylethyl)-

• Inchi： 1S/C12H18N2O/c1-4-10-6-5-7-11(8-10)14-12(15)13-9(2)3/h5-9H,4H2,1-3H3,(H2,13,14,15)
• InChI Key： DGSKLHPMRRBCLK-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(CC)=C1)C(NC(C)C)=O

Computed Properties

• Exact Mass: 206.14204

Experimental Properties

• Density: 1.044±0.06 g/cm3(Predicted)
• Boiling Point: 293.9±23.0 °C(Predicted)
• PSA: 41.13
• pka: 13.87±0.46(Predicted)